Cas no 1421263-56-0 (4-(4'-Bromo-4-biphenylyl)-2-(3-pyridyl)thiazole)

• Product Name: 4-(4'-Bromo-4-biphenylyl)-2-(3-pyridyl)thiazole
• CAS No: 1421263-56-0
• MF: C₂₀H₁₃BrN₂S
• MW: 393.299622297287
• MDL: MFCD22683030
• CID: 4597796
• Update Time: 2025-06-25

4-(4'-Bromo-4-biphenylyl)-2-(3-pyridyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(4'-BroMo-4-biphenylyl)-2-(3-pyridyl)thiazole, 97%
• 4-(4'-Bromo-4-biphenylyl)-2-(3-pyridyl)thiazole

• MDL： MFCD22683030
• Inchi： 1S/C20H13BrN2S/c21-18-9-7-15(8-10-18)14-3-5-16(6-4-14)19-13-24-20(23-19)17-2-1-11-22-12-17/h1-13H
• InChI Key： JDYTUPYDVRWTAD-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(C3=CC=C(Br)C=C3)C=C2)N=C1C1=CC=CN=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 4-(4'-Bromo-4-biphenylyl)-2-(3-pyridyl)thiazole

Introduction to 4-(4'-Bromo-4-biphenylyl)-2-(3-pyridyl)thiazole (CAS No. 1421263-56-0)

4-(4'-Bromo-4-biphenylyl)-2-(3-pyridyl)thiazole (CAS No. 1421263-56-0) is a unique and promising compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, has garnered significant attention due to its potential therapeutic applications and biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties

The molecular formula of 4-(4'-Bromo-4-biphenylyl)-2-(3-pyridyl)thiazole is C₁₉H₁₃BrN₂S, with a molecular weight of approximately 387.28 g/mol. The compound features a thiazole ring fused to a biphenyl moiety, with a bromine substituent on the biphenyl ring and a pyridine group attached to the thiazole ring. This unique structure endows the compound with specific chemical properties, such as high stability and solubility in organic solvents. The presence of the bromine atom also makes it an attractive candidate for further chemical modifications and derivatizations.

Synthesis Methods

The synthesis of 4-(4'-Bromo-4-biphenylyl)-2-(3-pyridyl)thiazole has been reported in several studies, each employing different methodologies to achieve the desired product. One common approach involves the reaction of 4-bromoacetophenone with 3-aminothiophenol to form an intermediate, which is then cyclized with 3-cyanopyridine in the presence of a suitable catalyst. Another method involves the coupling of 4-bromobiphenyl with 2-chloroacetyl chloride followed by condensation with 3-aminopyridine and subsequent cyclization to form the thiazole ring.

Biological Activities

4-(4'-Bromo-4-biphenylyl)-2-(3-pyridyl)thiazole has been extensively studied for its biological activities, particularly in the context of anticancer and anti-inflammatory properties. Recent research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 4-(4'-Bromo-4-biphenylyl)-2-(3-pyridyl)thiazole has demonstrated significant anti-inflammatory activity. Studies have indicated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Research Advancements

The potential clinical applications of 4-(4'-Bromo-4-biphenylyl)-2-(3-pyridyl)thiazole are currently being explored through preclinical studies and early-stage clinical trials. Preliminary results from these studies have shown promising outcomes, with the compound demonstrating good pharmacokinetic properties and low toxicity profiles in animal models.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the efficacy of 4-(4'-Bromo-4-biphenylyl)-2-(3-pyridyl)thiazole in a mouse model of breast cancer. The results showed that treatment with this compound significantly reduced tumor size and inhibited metastasis without causing significant side effects. These findings have paved the way for further clinical investigations and potential therapeutic applications.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-(4'-Bromo-4-biphenylyl)-2-(3-pyridyl)thiazole holds great promise for advancing our understanding of its therapeutic potential. Future studies should focus on optimizing its pharmacological properties through structural modifications and exploring its efficacy in combination therapies with other drugs. Additionally, large-scale clinical trials are needed to validate its safety and effectiveness in human patients.

In conclusion, 4-(4'-Bromo-4-biphenylyl)-2-(3-pyridyl)thiazole (CAS No. 1421263-56-0) is a remarkable compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and promising preclinical results make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike.